Cas no 2227767-96-4 ((1S)-1-1-(4-bromophenyl)cyclopropylethan-1-ol)

• Product Name: (1S)-1-1-(4-bromophenyl)cyclopropylethan-1-ol
• CAS No: 2227767-96-4
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 5817951
• PubChem ID: 165687845
• Update Time: 2025-05-23

(1S)-1-1-(4-bromophenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-1-(4-bromophenyl)cyclopropylethan-1-ol
• EN300-1916191
• (1S)-1-[1-(4-bromophenyl)cyclopropyl]ethan-1-ol
• 2227767-96-4

• Inchi： 1S/C11H13BrO/c1-8(13)11(6-7-11)9-2-4-10(12)5-3-9/h2-5,8,13H,6-7H2,1H3/t8-/m0/s1
• InChI Key： VUFZCGKUXODGAB-QMMMGPOBSA-N
• SMILES： BrC1C=CC(=CC=1)C1([C@H](C)O)CC1

Computed Properties

• Exact Mass: 240.01498g/mol
• Monoisotopic Mass: 240.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on (1S)-1-1-(4-bromophenyl)cyclopropylethan-1-ol

Introduction to Compound CAS No. 2227767-96-4: (1S)-1-1-(4-bromophenyl)cyclopropylethan-1-ol

(1S)-1-1-(4-bromophenyl)cyclopropylethan-1-ol, with the Chemical Abstracts Service (CAS) number 2227767-96-4, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of cyclopropanols and features a brominated phenyl group, which imparts specific chemical and biological properties.

The chemical structure of (1S)-1-1-(4-bromophenyl)cyclopropylethan-1-ol is characterized by a cyclopropane ring attached to an ethan-1-ol moiety, with a 4-bromophenyl substituent. The presence of the bromine atom at the para position of the phenyl ring significantly influences the compound's reactivity and stability. The cyclopropane ring, being highly strained, also contributes to the compound's unique chemical behavior.

Recent studies have explored the potential of (1S)-1-1-(4-bromophenyl)cyclopropylethan-1-ol in various applications. One notable area of research is its use as an intermediate in the synthesis of more complex molecules. The bromine substituent can be readily functionalized through various chemical reactions, such as nucleophilic substitution and cross-coupling reactions, making it a valuable building block in organic synthesis.

In the field of medicinal chemistry, (1S)-1-1-(4-bromophenyl)cyclopropylethan-1-ol has shown promise as a lead compound for drug development. Its unique structure and functional groups allow for the design of molecules with specific biological activities. For instance, researchers have investigated its potential as an inhibitor of certain enzymes involved in disease pathways. Preliminary studies suggest that derivatives of this compound may exhibit selective inhibition of key targets, making them candidates for further development as therapeutic agents.

Another area of interest is the use of (1S)-1-1-(4-bromophenyl)cyclopropylethan-1-ol in materials science. The cyclopropane ring and brominated phenyl group can be incorporated into polymers or other materials to enhance their properties. For example, these compounds can be used to improve the thermal stability, mechanical strength, or optical properties of materials. This versatility makes (1S)-1-1-(4-bromophenyl)cyclopropylethan-1-ol an attractive candidate for a wide range of applications.

The synthesis of (1S)-1-1-(4-bromophenyl)cyclopropylethan-1-ol typically involves several steps, including the formation of the cyclopropane ring and the introduction of the brominated phenyl group. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound. These improvements have facilitated its broader use in research and industrial settings.

In terms of safety and handling, it is important to note that while (1S)-1-1-(4-bromophenyl)cyclopropylethan-1-ol is not classified as a hazardous material, standard laboratory practices should be followed when working with it. Proper personal protective equipment (PPE) should be used, and all experiments should be conducted in a well-ventilated area or fume hood.

The future outlook for (1S)-1-1-(4-bromophenyl)cyclopropylethan-1-ol is promising. Ongoing research continues to uncover new applications and potential uses for this compound. As synthetic methods become more refined and our understanding of its properties deepens, it is likely that we will see increased interest in this molecule from both academic and industrial sectors.

In conclusion, (1S)-1-1-(4-bromophenyl)cyclopropylethan-1-ol (CAS No. 2227767-96-4) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and organic synthesis. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As new studies continue to emerge, it is clear that this compound will play an important role in advancing our understanding and capabilities in these fields.